Cas no 1207293-53-5 (6-bromo-2-oxo-2,3-dihydro-1H-indole-5-sulfonyl chloride)

• Product Name: 6-bromo-2-oxo-2,3-dihydro-1H-indole-5-sulfonyl chloride
• CAS No: 1207293-53-5
• MF: C₈H₅BrClNO₃S
• MW: 310.55219912529
• MDL: MFCD20502146
• CID: 5231122
• Update Time: 2025-06-29

6-bromo-2-oxo-2,3-dihydro-1H-indole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-oxoindoline-5-sulfonyl chloride
• 6-bromo-2-oxo-2,3-dihydro-1H-indole-5-sulfonyl chloride
• 6-Bromindolinone-5-sulphonyl chloride
• 6-bromo-2-oxoindoline-5-sulfonylchloride
• 1H-Indole-5-sulfonyl chloride, 6-bromo-2,3-dihydro-2-oxo-

• MDL： MFCD20502146
• Inchi： 1S/C8H5BrClNO3S/c9-5-3-6-4(2-8(12)11-6)1-7(5)15(10,13)14/h1,3H,2H2,(H,11,12)
• InChI Key： LHNPSOIHVMOCLX-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1S(=O)(=O)Cl)CC(N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 380
• XLogP3: 1.5
• Topological Polar Surface Area: 71.6

Additional information on 6-bromo-2-oxo-2,3-dihydro-1H-indole-5-sulfonyl chloride

6-Bromo-2-Oxo-2,3-Dihydro-1H-Indole-5-Sulfonyl Chloride: A Comprehensive Overview

6-Bromo-2-Oxo-2,3-Dihydro-1H-Indole-5-Sulfonyl Chloride, also known by its CAS number 1207293-53-5, is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and materials science. This compound belongs to the class of indole derivatives, which are widely studied due to their unique electronic properties and structural versatility. The presence of the sulfonyl chloride group at the 5-position of the indole ring introduces additional functionality, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of 6-Bromo-2-Oxo-2,3-Dihydro-1H-Indole is characterized by a bicyclic system consisting of a benzene ring fused with a pyrrole-like structure. The substitution pattern at positions 6 and 5 plays a crucial role in determining its chemical reactivity and biological activity. Recent studies have highlighted its potential as a precursor for the development of novel anti-cancer agents, where the bromine atom at position 6 serves as an important substituent for enhancing bioavailability and targeting specific cellular pathways.

In terms of synthesis, 6-Bromo-2-Oxo derivatives can be prepared through various routes, including oxidative cyclization and nucleophilic aromatic substitution. The introduction of the sulfonyl chloride group typically involves reaction with thionyl chloride or other suitable chlorinating agents under controlled conditions. This transformation not only enhances the compound's stability but also enables further functionalization through nucleophilic attack on the sulfonyl chloride moiety.

The chemical properties of 6-Bromo-2-Oxo compounds are heavily influenced by their electronic configuration. The conjugated system within the indole ring facilitates electron delocalization, which contributes to their photostability and reactivity in both acidic and basic environments. Recent research has demonstrated that these properties make them ideal candidates for use in organic electronics, particularly in the development of advanced materials for flexible displays and sensors.

In addition to its synthetic applications, 6-Bromo-related compounds have shown promising results in medicinal chemistry. For instance, their ability to modulate kinase activity has led to their exploration as potential inhibitors in cancer therapy. Collaborative efforts between academic institutions and pharmaceutical companies have resulted in several preclinical studies that highlight their efficacy in targeting specific oncogenic pathways.

The sulfonyl chloride group in 6-Bromo-substituted indoles also plays a pivotal role in drug delivery systems. Its reactivity allows for the attachment of various ligands, such as polyethylene glycol (PEG), which can improve solubility and reduce immunogenicity. This feature has made it a valuable component in the design of targeted drug delivery vehicles.

From an environmental standpoint, the synthesis and application of CAS No. 1207293-53-based compounds are conducted under strict regulatory guidelines to minimize ecological impact. Researchers are actively exploring greener synthesis routes that utilize renewable resources and catalytic processes to enhance sustainability.

In conclusion, 6-Bromo-sulfonyl chloride derivatives represent a versatile class of compounds with diverse applications across multiple disciplines. Their unique chemical properties, combined with ongoing advancements in synthetic methodologies and biological applications, ensure that they will remain at the forefront of scientific innovation for years to come.